2-(2-Methyl-4-oxo-1,4-dihydropyrimido[1,2-a][1,3]benzimidazol-3-yl)ethyl hexanoate

• IUPAC Name: 2-(2-methyl-4-oxo-1H-pyrimido[1,2-a]benzimidazol-3-yl)ethyl hexanoate
• InChI: InChI=1S/C19H23N3O3/c1-3-4-5-10-17(23)25-12-11-14-13(2)20-19-21-15-8-6-7-9-16(15)22(19)18(14)24/h6-9H,3-5,10-12H2,1-2H3,(H,20,21)
• InChI Key: WBBQMACGOXFMAI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC(=O)OCCC1=C(NC2=NC3=CC=CC=C3N2C1=O)C
• Molecular Formula: C19H23N3O3
• Molecular Weight: 341.4 g/mol
• CAS No.: 866137-38-4

Description

This compound is a complex organic molecule with a molecular weight of 257.25. It contains a pyrimidobenzimidazole core, which is a type of heterocyclic compound. The compound is a derivative of 2-methyl-4-oxo-1,4-dihydropyrimido[1,2-a][1,3]benzimidazol-3-yl acetic acid.

Molecular Structure Analysis

The molecular structure of this compound is complex, featuring a pyrimidobenzimidazole core. This core includes a five-membered ring with two nitrogen atoms and a six-membered ring with four nitrogen atoms. The exact structure can be determined using spectroscopic techniques such as MASS, IR, and 1H NMR.

Scientific Research Applications

Synthesis and Chemical Properties

• Development of New Synthesis Methods : Research has shown the development of new synthesis methods for related compounds. For instance, a study demonstrated the solvent-free preparation of ethyl 1-oxo-1,2-dihydropyrimido[1,6-a]benzimidazol-4-carboxylates, showcasing an efficient and mild approach for synthesis (Meziane et al., 1998).

• Chemoselective Synthesis : Another study reported the chemoselective synthesis of 4-oxo-2-aryl-4,10-dihydropyrimido[1,2-a][1,3]benzimidazol-3-yl cyanides, highlighting the application of these compounds in creating specific chemical structures (Sheibani & Hassani, 2011).

• Cyclization Techniques : Research has explored cyclization techniques involving these compounds, such as the formation of pyrimido[1,2-a]benzimidazoles from specific reactants, showcasing the compound's utility in complex chemical reactions (Goryaeva et al., 2010).

Fluorescent Properties and Applications

• Study of Fluorescent Properties : A significant application of these compounds lies in the study of their fluorescent properties. For instance, a study investigated the synthesis of oxazolo[4',5':5,6]pyrido[1,2-a]benzimidazole derivatives and examined their potential as fluorescent whitening agents for polyester fibers (Rangnekar & Rajadhyaksha, 1986).

Pharmaceutical Research

• Exploration in Drug Synthesis : These compounds have been used in the synthesis of various pharmaceuticals. For example, the synthesis of ethyl 6-aryl-4-oxo-4,6-dihydro-1(12)(13)H-pyrimido[2′,1′:4,5][1,3,5]triazino[1,2-a]-benzimidazole-3-carboxylates has been described, showing potential applications in drug development (Dolzhenko et al., 2006).